Cas no 2228412-95-9 (3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol
• CAS No: 2228412-95-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6556328
• PubChem ID: 165681301
• Update Time: 2025-07-22

3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol
• 2228412-95-9
• EN300-1740586

• Inchi： 1S/C13H18N2O/c1-13(8-14,9-16)12-7-10-5-3-4-6-11(10)15(12)2/h3-7,16H,8-9,14H2,1-2H3
• InChI Key： JCLFNTHXMIMQBM-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2Ų

Additional information on 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol (CAS No. 2228412-95-9)

The compound 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol (CAS No. 2228412-95-9) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its indole core and amino alcohol functional groups make it a versatile scaffold for the development of novel therapeutic agents. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and inflammatory diseases, which are among the most pressing health concerns today.

One of the key features of 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol is its molecular structure, which combines an indole moiety with a propanolamine side chain. This combination is rare in naturally occurring compounds, making it a valuable candidate for synthetic modification. The presence of the amino group and the hydroxyl group allows for diverse chemical reactions, enabling the creation of derivatives with enhanced bioactivity. Recent studies have explored its role as a precursor in the synthesis of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs).

In the context of current research trends, 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol has been linked to investigations into neuroprotection and anti-inflammatory mechanisms. With the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, there is a growing demand for compounds that can modulate neuronal signaling pathways. Preliminary data suggest that this compound may interact with serotonin receptors, which are critical in mood regulation and cognitive function. This has sparked interest in its potential as a lead compound for developing new psychoactive therapeutics.

Another area of interest is the compound's potential role in metabolic engineering. The indole scaffold is a common feature in many biologically active molecules, including tryptophan-derived metabolites. Researchers are exploring whether 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol can serve as a building block for biocompatible materials or enzyme inhibitors. Its compatibility with green chemistry principles also makes it an attractive candidate for sustainable drug development, aligning with the global push toward eco-friendly pharmaceuticals.

The synthesis of 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol typically involves multi-step organic reactions, including alkylation and reductive amination. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are particularly relevant in the era of high-throughput screening, where efficiency and scalability are paramount. The compound's CAS number (2228412-95-9) serves as a unique identifier in chemical databases, facilitating its retrieval for further study.

From a commercial perspective, 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol is gaining traction as a research chemical supplied to academic and industrial laboratories. Its applications span pharmacology, biochemistry, and material science, making it a multidisciplinary tool. Companies specializing in custom synthesis often highlight its availability, catering to the growing demand for tailor-made compounds in drug discovery pipelines.

In summary, 3-amino-2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol (CAS No. 2228412-95-9) represents a promising avenue for scientific exploration. Its unique chemical properties and potential therapeutic applications align with contemporary research priorities, including neurological health and sustainable chemistry. As investigations continue, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules.